3-Methyl-5,6,7,8-tetrahydropyrido[3,4-e][1,2,4]triazine hydrochloride

Specification

• Molecular Formula: C7H11ClN4
• Molecular Weight: 186.64 g/mol
• IUPAC Name: 3-methyl-5,6,7,8-tetrahydropyrido[3,4-e][1,2,4]triazine;hydrochloride
• Standard InChI: InChI=1S/C7H10N4.ClH/c1-5-9-7-4-8-3-2-6(7)11-10-5;/h8H,2-4H2,1H3;1H
• Standard InChI Key: ZEKVLAYSMJYWCC-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(CCNC2)N=N1.Cl

Introduction

Chemical Identity and Structural Features

Molecular Architecture

The compound features a bicyclic system where a triazine ring (C₃H₃N₃) is fused with a partially saturated pyridine ring (C₅H₈N). The methyl group at position 3 and the hydrochloride salt enhance its solubility and stability. X-ray crystallography and computational modeling reveal a planar triazine moiety connected to a chair-configured tetrahydropyridine ring, creating a rigid scaffold conducive to target binding.

Spectroscopic Characterization

Nuclear magnetic resonance (NMR) and mass spectrometry (MS) are critical for confirming its structure. Key spectral data include:

• ¹H-NMR (400 MHz, D₂O): δ 3.12 (m, 2H, pyridine-H), 2.98 (s, 3H, CH₃), 2.75 (t, 2H, J = 6.4 Hz), 1.92 (quintet, 2H).

• ¹³C-NMR: δ 165.4 (triazine-C), 154.2 (pyridine-C), 48.9 (CH₂), 28.3 (CH₃).

• IR (KBr): 3420 cm⁻¹ (N-H stretch), 1620 cm⁻¹ (C=N triazine), 1245 cm⁻¹ (C-N pyridine).

Table 1: Spectral Peaks of 3-Methyl-5,6,7,8-tetrahydropyrido[3,4-e]triazine Hydrochloride

Technique	Key Peaks	Assignment
¹H-NMR	δ 2.98 (s)	Methyl group
¹³C-NMR	δ 165.4	Triazine ring carbon
IR	1620 cm⁻¹	C=N stretching

Synthetic Methodologies

Multi-Step Synthesis

The compound is synthesized via a three-step sequence starting from 3-aminopyridine derivatives. Key steps include:

• Cyclocondensation: Reaction of 3-amino-4-methylpyridine with cyanamide under acidic conditions forms the triazine core.

• Hydrogenation: Catalytic hydrogenation (H₂/Pd-C) saturates the pyridine ring to yield the tetrahydropyrido intermediate.

• Salt Formation: Treatment with hydrochloric acid produces the hydrochloride salt, enhancing crystallinity.

Table 2: Synthesis Conditions and Yields

The compound exhibits selective inhibition of phosphodiesterase 10A (PDE10A), an enzyme implicated in neurodegenerative disorders. In vitro assays show an IC₅₀ of 0.89 μM, comparable to reference inhibitors like papaverine (IC₅₀ = 0.76 μM). Molecular docking studies suggest that the triazine nitrogen atoms form hydrogen bonds with Glu716 and Gln726 in the PDE10A active site.

Compound Class	Target Cell Line	IC₅₀ (μM)
Pyridazino-triazino-thiadiazine	HepG2	2.67
Triazino-pyrimido-thiadiazine	MCF-7	5.89

Comparative Analysis with Analogues

Structural Analogues

Replacing the methyl group with bulkier substituents (e.g., phenyl or thienyl) reduces PDE10A affinity but enhances anticancer activity, indicating a trade-off between target selectivity and broad-spectrum cytotoxicity. For instance, the thienyl analogue shows a 3-fold increase in HepG2 inhibition but a 50% decrease in PDE10A binding.

Solubility and Bioavailability

The hydrochloride salt improves aqueous solubility (32 mg/mL at pH 7.4) compared to the free base (9 mg/mL). Pharmacokinetic studies in rats reveal a plasma half-life of 2.3 hours and oral bioavailability of 41%, supporting further preclinical development.